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Abstract
Capensinidin chloride, a naturally occurring anthocyanidin, presents a subject of interest for its

potential bioactive properties. As a member of the flavonoid family, its physicochemical

characteristics are pivotal in determining its absorption, distribution, metabolism, and excretion

(ADME) profile, and consequently its therapeutic efficacy. This technical guide provides a

comprehensive overview of the known physicochemical properties of Capensinidin chloride,

details relevant experimental protocols for their determination, and explores potential biological

signaling pathways based on the activity of structurally related compounds. All quantitative data

is summarized for clarity, and conceptual workflows are visualized using Graphviz diagrams.

Introduction
Capensinidin chloride is an O-methylated anthocyanidin, a subclass of flavonoids responsible

for the vibrant red, purple, and blue colors in many plants.[1][2] It is structurally a 5-methoxy

analog of malvidin and has been identified in plants such as Plumbago capensis.[1] Like other

anthocyanidins, Capensinidin chloride is a water-soluble, blue-red plant dye.[1] Its potential as

a bioactive compound necessitates a thorough understanding of its fundamental chemical and

physical properties. This document serves as a technical resource for researchers engaged in

the study and development of flavonoid-based therapeutics.
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Physicochemical Properties
The physicochemical properties of a compound are critical for predicting its behavior in

biological systems. While extensive experimental data for Capensinidin chloride is not readily

available in the public domain, this section compiles the known information, including computed

data from reliable chemical databases.

General Properties
A summary of the general properties of Capensinidin chloride is presented in Table 1.

Property Value Source

Chemical Name Capensinidin Chloride [1]

Systematic IUPAC Name

3,7-Dihydroxy-2-(4-hydroxy-

3,5-dimethoxyphenyl)-5-

methoxychromenylium chloride

[3]

Synonyms

Capensinidine, 3,7-Dihydroxy-

2-(4-hydroxy-3,5-

dimethoxyphenyl)-5-

methoxychromenylium

Chloride

[1][3]

CAS Number 19077-85-1 [1]

Appearance Blue-red plant dye [1]

Structural and Molecular Data
The molecular structure and key computed molecular properties are detailed in Table 2.
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Property Value Source

Molecular Formula C₁₈H₁₇ClO₇ [3][4]

Molecular Weight 380.78 g/mol [3][4]

Exact Mass 380.0662806 Da [3]

Hydrogen Bond Donor Count 3 [3]

Hydrogen Bond Acceptor

Count
7 [3]

Topological Polar Surface Area 89.4 Å² [3][5]

Solubility
Capensinidin chloride is described as being water-soluble.[1] However, specific quantitative

solubility data in various solvents is not currently available. For reference, other anthocyanidins

like cyanidin chloride exhibit solubility in organic solvents such as ethanol, DMSO, and

dimethylformamide (DMF), and are sparingly soluble in aqueous buffers.

Melting Point
An experimental melting point for Capensinidin chloride has not been identified in the

reviewed literature.

pKa
The acid dissociation constant (pKa) is a critical parameter influencing the ionization state of a

molecule at different pH values, which in turn affects its solubility, permeability, and biological

activity. An experimental pKa for Capensinidin chloride is not currently documented.

Spectral Data
Detailed experimental spectral data for Capensinidin chloride, including UV-Vis, ¹H-NMR, ¹³C-

NMR, and Mass Spectrometry, are not widely available. The following sections describe the

expected spectral characteristics based on its chemical structure and data from related

compounds.
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UV-Visible Spectroscopy: Based on its flavonoid structure, Capensinidin chloride is

expected to exhibit strong absorption in the UV-visible region.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H and ¹³C NMR spectra would

provide detailed information about the chemical environment of each proton and carbon

atom in the molecule, confirming its structure.

Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight and

provide information on the fragmentation pattern, aiding in structural elucidation.

Experimental Protocols
This section outlines detailed methodologies for the experimental determination of the key

physicochemical properties of flavonoids like Capensinidin chloride.

Determination of Melting Point
The melting point can be determined using a standard melting point apparatus. A small amount

of the crystalline solid is packed into a capillary tube and heated at a controlled rate. The

temperature range over which the solid melts is recorded.

Solubility Determination
A shake-flask method can be employed to determine the solubility in various solvents (e.g.,

water, ethanol, DMSO). An excess amount of Capensinidin chloride is added to a known

volume of the solvent. The mixture is agitated at a constant temperature until equilibrium is

reached. The suspension is then filtered, and the concentration of the dissolved compound in

the filtrate is quantified using a suitable analytical technique such as High-Performance Liquid

Chromatography (HPLC) with UV-Vis detection.

pKa Determination by UV-Vis Spectrophotometry
The pKa can be determined by monitoring the change in the UV-Vis absorption spectrum as a

function of pH. A series of buffer solutions with a range of pH values are prepared. A stock

solution of Capensinidin chloride is added to each buffer, and the UV-Vis spectrum is

recorded. The absorbance at a wavelength where the protonated and deprotonated species

have different molar absorptivities is plotted against pH. The pKa is the pH at the inflection

point of the resulting sigmoidal curve.
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Spectroscopic Analysis
UV-Visible Spectroscopy: A solution of Capensinidin chloride in a suitable solvent (e.g.,

methanol) is prepared, and the absorption spectrum is recorded using a UV-Vis

spectrophotometer, typically over a range of 200-800 nm, to identify the wavelengths of

maximum absorbance (λmax).

NMR Spectroscopy: For ¹H and ¹³C NMR analysis, the compound is dissolved in a

deuterated solvent (e.g., DMSO-d₆ or CD₃OD). Spectra are acquired on a high-field NMR

spectrometer.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) using techniques like

electrospray ionization (ESI) can be used to determine the exact mass of the molecular ion.

Tandem mass spectrometry (MS/MS) provides fragmentation patterns for structural

confirmation.

Potential Biological Signaling Pathways
While specific studies on the signaling pathways modulated by Capensinidin chloride are

lacking, the well-documented activities of other anthocyanins provide a strong basis for

hypothesizing its potential biological effects. Anthocyanins are known to exert anti-inflammatory

and anti-cancer effects by modulating key cellular signaling pathways such as the Nuclear

Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[6][7][8]

The NF-κB Signaling Pathway
The NF-κB pathway is a central regulator of inflammation, immune responses, and cell survival.

[9] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.

Pro-inflammatory stimuli lead to the activation of the IκB kinase (IKK) complex, which

phosphorylates IκB, leading to its ubiquitination and subsequent proteasomal degradation. This

allows NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory

genes. Anthocyanins have been shown to inhibit this pathway by preventing the degradation of

IκB.[6]
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Caption: Hypothesized inhibition of the NF-κB signaling pathway by Capensinidin chloride.

The MAPK Signaling Pathway
The MAPK signaling pathways are crucial in regulating a wide range of cellular processes,

including proliferation, differentiation, and apoptosis.[8][10] Key MAPK pathways include the

extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK

pathways. Dysregulation of these pathways is implicated in various diseases, including cancer.

Anthocyanins have been reported to modulate MAPK signaling, often leading to the induction

of apoptosis in cancer cells.[10]
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Caption: Hypothesized modulation of the MAPK signaling pathway by Capensinidin chloride.

Conclusion
Capensinidin chloride is a flavonoid with potential for further investigation in drug discovery

and development. This technical guide has summarized the currently available
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physicochemical data and provided a framework of experimental protocols for its

comprehensive characterization. While direct experimental evidence for its biological activity is

limited, the known effects of related anthocyanins on key signaling pathways like NF-κB and

MAPK suggest promising avenues for future research. A thorough understanding of its

physicochemical properties will be paramount in unlocking the full therapeutic potential of this

natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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